Cas no 401-99-0 (3,5-Dinitrobenzotrifluoride)

3,5-Dinitrobenzotrifluoride Properties

Names and Identifiers

• 3,5-Dinitrotrifluorotoluene
• 1,3-Dinitro-5-(trifluoromethyl)-benzene
• 3,5-Dinitrobenzotrifluoride
• 1,3-DINITRO-5-(TRIFLUOROMETHYL)BENZENE
• 1-trifluoromethyl-3,5-dinitrobenzene
• 3,5-Dinitrobenzotrif
• 3,5-DINITROBENZOTRIFLORIDE
• 3,5-dinitro-benzotrifluoride
• 3,5-DINITROCHLOROBENZOTRIFLUORIDE
• 3,5-dinitrotrifluoromethylbenzene
• 3,5-DINITRO-TRIFLUOROTOLUENE
• 3,5-Dinitro-α,α,α-trifluorotoluene
• Benzene,1,3-dinitro-5-(trifluoromethyl)
• Benzene, 1,3-dinitro-5-(trifluoromethyl)-
• alpha,alpha,alpha-Trifluoro-3,5-dinitrotoluene
• QZADIXWDDVQVKM-UHFFFAOYSA-N
• a,a,a-trifluoro-3,5-dinitrotoluene
• PubChem10396
• 3, 5-Dinitrotrifluorotoluene
• SBB057254
• BDBM50182126
• 3,5-?Dinitrobenzotrifluoride
• 1,3-Dinitro-5-(trifluoromethyl)benzene
• 3,5-Dinitrobenzotrifluoride,99%
• PS-10451
• CHEMBL380842
• Z56796598
• 3,5-Dinitro-alpha,alpha,alpha-trifluorotoluene
• DUR43C87YU
• AM20060919
• EINECS 206-935-2
• D2699
• SCHEMBL1005841
• 3,5-Dinitrobenzotrifluoride, 99%
• W-106379
• NS00043144
• DTXSID40193142
• FT-0614719
• EN300-16857
• AC-2899
• 401-99-0
• AKOS001022943
• AI3-28908
• MFCD00007233
• 1,3-Dinitro-5-trifluoromethyl-benzene
• +Expand

• MDL： MFCD00007233
• InChIKey： QZADIXWDDVQVKM-UHFFFAOYSA-N
• Inchi： 1S/C7H3F3N2O4/c8-7(9,10)4-1-5(11(13)14)3-6(2-4)12(15)16/h1-3H
• SMILES： FC(C1C([H])=C(C([H])=C(C=1[H])[N+](=O)[O-])[N+](=O)[O-])(F)F
• BRN： 2058079

Computed Properties

• Exact Mass: 236.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 236.004
• Heavy Atom Count: 16
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• LogP: 3.56820
• PSA: 91.64000
• Refractive Index: 1.517
• Boiling Point: 127-129 ºC (9 torr)
• Melting Point: 47.0 to 51.0 deg-C
• Flash Point: >110°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.6588 (estimate)